Cas no 151978-66-4 (1-BOC-4-(4-Iodophenyl)piperazine)

• Product Name: 1-BOC-4-(4-Iodophenyl)piperazine
• CAS No: 151978-66-4
• MF: C₁₅H₂₁IN₂O₂
• MW: 388.243916273117
• MDL: MFCD06200864
• CID: 134463
• PubChem ID: 2795511
• Update Time: 2025-10-25

1-BOC-4-(4-Iodophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-iodophenyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylicacid, 4-(4-iodophenyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-(4-iodophenyl)-piperazine-1-carboxylate
• tert-Butyl 4-(4-iodophenyl)tetrahydro-1(2H)-pyrazinecarboxylate
• 4-(4-Iodophenyl)piperazine,N1-BOC protected
• 4-(4-iodophenyl)-piperazine-1-carboxylic acid tert-butyl ester
• t-butyl 4-(4-iodophenyl)piperazine-1-carboxylate
• 1-BOC-4-(4-Iodophenyl)piperazine
• 1-TERT-BUTOXYCARBONYL-4(4-IODOPHENYL)PIPERAZINE
• 4-(4-IODO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-(tert-Butoxycarbonyl)-4-(4-iodophenyl)piperazine, tert-butyl 4-(4-iodophenyl)piperazine-1-carboxylate
• SY041687
• tert-butyl4-(4-iodophenyl)piperazine-1-carboxylate
• SCHEMBL942257
• W-205724
• Z1505712129
• tert-butyl-4-(4-iodophenyl)tetrahydro-1(2H)pyrazinecarboxylate
• 1-Piperazinecarboxylic acid, 4-(4-iodophenyl)-, 1,1-dimethylethyl ester
• CS-0206055
• EN300-7377029
• 4-(4-Iodophenyl)piperazine-1-carboxylic acid tert-butyl ester
• 151978-66-4
• ZOWJTZMYSLZILG-UHFFFAOYSA-N
• AS-72657
• AKOS015912309
• 1-Piperazinecarboxylicacid,4-(4-iodophenyl)-,1,1-dimethylethyl ester
• MFCD06200864
• E78343
• DTXSID70383731
• AB23062
• 4-(4-Iodophenyl)piperazine, N1-BOC protected
• 4-(4-Iodophenyl)piperazine,N1-BOCprotected97%
• 4-(4-Iodophenyl)piperazine, N1-BOC protected 97%
• 1-tert-Butoxycarbonyl-4-(4-iodophenyl)piperazine 97%

• MDL： MFCD06200864
• Inchi： 1S/C15H21IN2O2/c1-15(2,3)20-14(19)18-10-8-17(9-11-18)13-6-4-12(16)5-7-13/h4-7H,8-11H2,1-3H3
• InChI Key： ZOWJTZMYSLZILG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 388.06500
• Monoisotopic Mass: 388.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.481
• Melting Point: 150 °C
• Boiling Point: 439.5°C at 760 mmHg
• Flash Point: 219.6°C
• Refractive Index: 1.584
• PSA: 32.78000
• LogP: 3.35120

1-BOC-4-(4-Iodophenyl)piperazine Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines
• Other Chemical Reagents

Additional information on 1-BOC-4-(4-Iodophenyl)piperazine

Introduction to 1-BOC-4-(4-Iodophenyl)piperazine (CAS No. 151978-66-4)

1-BOC-4-(4-Iodophenyl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 151978-66-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class, characterized by its six-membered ring structure containing two nitrogen atoms. The presence of a tert-butoxycarbonyl (Boc) group at the N1 position and a 4-iodophenyl substituent at the C4 position imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The Boc protective group is widely employed in peptide chemistry to prevent unwanted deprotection of the amine group during synthetic procedures. This functionality ensures that the amine moiety remains available for subsequent coupling reactions, which is crucial for constructing complex peptide structures. In contrast, the 4-iodophenyl moiety serves as a versatile handle for further chemical modifications, including cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, enabling the introduction of diverse aromatic or heteroaromatic units into the piperazine scaffold.

Recent advancements in medicinal chemistry have highlighted the potential of piperazine derivatives as pharmacophores in drug discovery. Piperazine-based compounds exhibit a broad spectrum of biological activities, including antipsychotic, antidepressant, antihistaminic, and antihypertensive effects. The introduction of halogenated aromatic rings, such as the 4-iodophenyl group in 1-BOC-4-(4-Iodophenyl)piperazine, can enhance binding affinity to target proteins by improving hydrophobic interactions and halogen bonding interactions. These features make this compound particularly useful in designing novel therapeutic agents targeting neurological and cardiovascular disorders.

The synthesis of 1-BOC-4-(4-Iodophenyl)piperazine involves multi-step organic transformations, starting from commercially available precursors such as 1-boc-piperazine and 4-bromoiodobenzene. The Boc protection is typically achieved by reacting 1-boc-piperazine with di-tert-butyl dicarbonate (Boc2O) under controlled conditions. Subsequent iodination of the phenyl ring can be performed using iodine monochloride (ICl) or N-iodosuccinimide (NIS) in an inert solvent such as dichloromethane (DCM). The final step involves nucleophilic substitution or coupling reactions to introduce the desired substituents at the C4 position of the piperazine ring.

In recent years, computational chemistry and structure-based drug design have played pivotal roles in optimizing the pharmacological properties of piperazine derivatives. Molecular modeling studies have demonstrated that the 4-iodophenyl group can effectively engage with hydrophobic pockets in target enzymes or receptors, thereby modulating their activity. For instance, virtual screening campaigns have identified several piperazine-based compounds with potent inhibitory effects on enzymes involved in cancer metabolism. The incorporation of halogen atoms into these molecules has been shown to improve their binding affinity and selectivity.

The utility of 1-BOC-4-(4-Iodophenyl)piperazine extends beyond its role as a synthetic intermediate. It has been employed in the development of radiolabeled probes for positron emission tomography (PET) imaging studies. The presence of both a Boc group and an iodine atom makes this compound an ideal candidate for radiolabeling techniques, allowing researchers to visualize and quantify biological processes involving piperazine-containing peptides or proteins in vivo. Such applications are particularly relevant in neuroimaging, where piperazine derivatives are known to interact with neurotransmitter receptors.

Current research efforts are focused on expanding the chemical library of piperazine derivatives by exploring novel synthetic strategies and functionalization patterns. For example, transition-metal-catalyzed cross-coupling reactions have been exploited to introduce aryl or heteroaryl groups at various positions along the piperazine ring. Additionally, bioconjugation techniques have been employed to link 1-BOC-4-(4-Iodophenyl)piperazine to other biomolecules such as antibodies or peptides, generating targeted therapeutic agents with enhanced specificity and efficacy.

The growing interest in kinase inhibitors has also driven innovation in piperazine-based drug design. Many kinases involved in cancer signaling pathways exhibit high affinity for small-molecule inhibitors containing piperazine moieties. The 4-iodophenyl substituent provides a handle for further derivatization through palladium-catalyzed cross-coupling reactions, allowing medicinal chemists to fine-tune the pharmacokinetic properties of these inhibitors. Preclinical studies have shown that some piperazine-derived kinase inhibitors demonstrate promising antitumor activity by disrupting aberrant signaling cascades.

Another emerging application of 1-BOC-4-(4-Iodophenyl)piperazine is in the field of molecular probes for studying protein-protein interactions (PPIs). Piperazine derivatives can be designed to bind specifically to target proteins and modulate their function. By incorporating fluorophores or other reporter groups into these molecules, researchers can develop fluorescent probes that visualize PPIs in living cells or tissues. Such tools are invaluable for understanding disease mechanisms and identifying potential drug targets.

The industrial production of 1-BOC-4-(4-Iodophenyl)piperazine requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the structural integrity and chemical purity of the compound. Manufacturers must also adhere to Good Manufacturing Practices (GMP) to guarantee that their products meet regulatory standards for pharmaceutical applications.

In conclusion,1-BOC-4-(4-Iodophenyl)piperazine (CAS No. 151978-66-4) represents a versatile building block with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications and biological applications, making it a valuable asset for medicinal chemists seeking to design novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and cancer. As our understanding of molecular recognition continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing therapeutic strategies across multiple disease areas.